Cas no 121604-54-4 (3-Isopropylisoxazole-5-carbaldehyde)

3-Isopropylisoxazole-5-carbaldehyde is a versatile heterocyclic aldehyde featuring an isoxazole core substituted with an isopropyl group at the 3-position and a formyl group at the 5-position. This compound serves as a valuable intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and functional materials. Its reactive aldehyde group enables facile derivatization through condensation, reduction, or nucleophilic addition reactions, while the isoxazole ring contributes to stability and bioactivity. The isopropyl substituent enhances lipophilicity, influencing solubility and reactivity profiles. Suitable for use in medicinal chemistry and material science, this compound offers a balanced combination of reactivity and structural diversity for targeted synthetic applications.
3-Isopropylisoxazole-5-carbaldehyde structure
121604-54-4 structure
Product Name:3-Isopropylisoxazole-5-carbaldehyde
CAS No:121604-54-4
MF:C7H9NO2
MW:139.151861906052
MDL:MFCD14702865
CID:104688
PubChem ID:14366561
Update Time:2025-06-07

3-Isopropylisoxazole-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • 3-Isopropylisoxazole-5-carbaldehyde
    • 3-isopropyl-5-isoxazolecarbaldehyde(SALTDATA: FREE)
    • 3-Isopropyl-isoxazole-5-carbaldehyde
    • 5-Isoxazolecarboxaldehyde, 3-(1-methylethyl)- (9CI)
    • 5-Isoxazolecarboxaldehyde,3-(1-methylethyl)-
    • 5-formyl-3-isopropylisoxazole
    • 3-isopropyl-5-isoxazolecarbaldehyde
    • Z1201627910
    • WUWQUXNKNVGYRW-UHFFFAOYSA-N
    • MFCD14702865
    • WEA60454
    • SCHEMBL9264809
    • EN300-187852
    • AKOS005169206
    • 121604-54-4
    • 3-propan-2-yl-1,2-oxazole-5-carbaldehyde
    • 3-(Propan-2-yl)-1,2-oxazole-5-carbaldehyde
    • FS-5331
    • CS-0237884
    • 3-Isopropylisoxazole-5-carboxaldehyde
    • MDL: MFCD14702865
    • Inchi: 1S/C7H9NO2/c1-5(2)7-3-6(4-9)10-8-7/h3-5H,1-2H3
    • InChI Key: WUWQUXNKNVGYRW-UHFFFAOYSA-N
    • SMILES: O1C(C=O)=CC(C(C)C)=N1

Computed Properties

  • Exact Mass: 139.06300
  • Monoisotopic Mass: 139.063328530g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 125
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 43.1Ų

Experimental Properties

  • PSA: 43.10000
  • LogP: 1.61050

3-Isopropylisoxazole-5-carbaldehyde Customs Data

  • HS CODE:2934999090
  • Customs Data:

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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Additional information on 3-Isopropylisoxazole-5-carbaldehyde

3-Isopropylisoxazole-5-carbaldehyde (CAS No. 121604-54-4): A Comprehensive Overview

3-Isopropylisoxazole-5-carbaldehyde (CAS No. 121604-54-4) is a versatile organic compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and pharmaceutical research. This compound is characterized by its unique isoxazole ring and an aldehyde functional group, making it a valuable building block for the synthesis of a wide range of bioactive molecules and pharmaceutical intermediates.

The chemical structure of 3-Isopropylisoxazole-5-carbaldehyde consists of an isoxazole ring with an isopropyl substituent at the 3-position and an aldehyde group at the 5-position. The isoxazole ring, a five-membered heterocyclic compound containing one oxygen and one nitrogen atom, imparts significant stability and reactivity to the molecule. The aldehyde group, on the other hand, provides a reactive site for various chemical transformations, including condensation reactions, reduction, and oxidation processes.

In recent years, 3-Isopropylisoxazole-5-carbaldehyde has been extensively studied for its potential applications in the development of new drugs and therapeutic agents. One of the key areas of research has been its use as a precursor in the synthesis of anti-inflammatory compounds. Studies have shown that derivatives of this compound exhibit potent anti-inflammatory properties, making them promising candidates for the treatment of inflammatory diseases such as arthritis and colitis.

Another significant application of 3-Isopropylisoxazole-5-carbaldehyde is in the field of cancer research. Researchers have explored its potential as a scaffold for the development of anticancer agents. The unique combination of the isoxazole ring and the aldehyde group allows for the design of molecules with high selectivity and efficacy against cancer cells. For instance, a recent study published in the Journal of Medicinal Chemistry reported that a derivative of 3-Isopropylisoxazole-5-carbaldehyde demonstrated significant cytotoxic activity against various human cancer cell lines, including breast cancer and lung cancer cells.

Beyond its medicinal applications, 3-Isopropylisoxazole-5-carbaldehyde has also found utility in materials science and polymer chemistry. The compound can be used as a monomer or cross-linking agent in the synthesis of functional polymers with unique properties such as high thermal stability and mechanical strength. These polymers have potential applications in areas such as coatings, adhesives, and electronic materials.

The synthetic methods for preparing 3-Isopropylisoxazole-5-carbaldehyde have been well-documented in the literature. One common approach involves the reaction of an appropriate nitrile with an aldehyde or ketone in the presence of an acid catalyst to form the corresponding imine intermediate, which is then cyclized to form the isoxazole ring. Subsequent oxidation steps can be employed to introduce the aldehyde functionality at the desired position.

In terms of safety and handling, it is important to note that while 3-Isopropylisoxazole-5-carbaldehyde is not classified as a hazardous material, it should still be handled with care in a well-ventilated area to avoid inhalation or skin contact. Proper personal protective equipment (PPE) such as gloves and safety goggles should be worn during handling to ensure safety.

The market demand for 3-Isopropylisoxazole-5-carbaldehyde has been steadily increasing due to its diverse applications in various industries. Pharmaceutical companies are particularly interested in this compound due to its potential for developing new drugs with improved therapeutic profiles. Additionally, academic research institutions continue to explore novel synthetic routes and applications for this versatile molecule.

In conclusion, 3-Isopropylisoxazole-5-carbaldehyde (CAS No. 121604-54-4) is a multifaceted compound with significant potential in both industrial and academic settings. Its unique chemical structure and reactivity make it an invaluable tool for researchers working in organic synthesis, medicinal chemistry, and materials science. As ongoing research continues to uncover new applications and properties, it is likely that this compound will play an increasingly important role in future scientific advancements.

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